2-(4-Fluorophenoxy)-1-(4-(pyrazolo[1,5-a]pyridine-3-carbonyl)piperazin-1-yl)ethanone

• IUPAC Name: 2-(4-fluorophenoxy)-1-[4-(pyrazolo[1,5-a]pyridine-3-carbonyl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C20H19FN4O3/c21-15-4-6-16(7-5-15)28-14-19(26)23-9-11-24(12-10-23)20(27)17-13-22-25-8-2-1-3-18(17)25/h1-8,13H,9-12,14H2
• InChI Key: DMPBCCNAYNGJMA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(=O)COC2=CC=C(C=C2)F)C(=O)C3=C4C=CC=CN4N=C3
• Molecular Formula: C20H19FN4O3
• Molecular Weight: 382.4 g/mol
• CAS No.: 1396851-38-9

Description

2-(4-Fluorophenoxy)-1-(4-(pyrazolo[1,5-a]pyridine-3-carbonyl)piperazin-1-yl)ethanone is a synthetic chemical compound designed for research applications. Its structure incorporates a pyrazolo[1,5-a]pyridine core, a scaffold recognized in medicinal chemistry for its potential as a kinase inhibitor, which is a common target in oncology and other disease research . This core is functionalized with a piperazine ring, a highly privileged structure in pharmaceutical development that contributes to molecular diversity and is found in compounds across numerous therapeutic areas . The presence of the 4-fluorophenoxy group is a common structural motif that can influence the compound's electronic properties, metabolic stability, and its ability to engage in specific interactions with biological targets . The molecular framework suggests potential for investigation in various biochemical pathways. Researchers may explore its utility in developing new therapeutic agents, particularly given the documented research interest in pyrazolo[1,5-a]pyridine derivatives for targeting cancers, including gastric cancer . The compound's architecture, featuring multiple hydrogen bond acceptors and donors, also makes it a candidate for probing protein-ligand interactions and enzyme inhibition mechanisms. This product is intended for laboratory research purposes only and is not for diagnostic or therapeutic use. Researchers should handle this material with appropriate safety precautions in a controlled laboratory setting.

Biological Activity

The compound 2-(4-Fluorophenoxy)-1-(4-(pyrazolo[1,5-a]pyridine-3-carbonyl)piperazin-1-yl)ethanone is a complex organic molecule that has garnered interest in pharmaceutical research due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound can be described by its IUPAC name and structural formula:

• IUPAC Name : 2-(4-Fluorophenoxy)-1-(4-(pyrazolo[1,5-a]pyridine-3-carbonyl)piperazin-1-yl)ethanone
• Molecular Formula : C18H18FN3O2
• Molecular Weight : 335.36 g/mol

The structure consists of a fluorophenoxy group , a pyrazolo[1,5-a]pyridine moiety , and a piperazine ring , which contribute to its unique biological properties.

Antimicrobial Properties

Recent studies have indicated that compounds related to pyrazolo[1,5-a]pyridines exhibit significant antimicrobial activity. For instance, derivatives of this compound have shown potent activity against Mycobacterium tuberculosis, with IC90 values ranging from 3.73 to 40.32 μM in various analogs tested for their anti-tubercular effects .

Anticancer Activity

Research has demonstrated that compounds with similar structural features possess anticancer properties. For example, piperazine derivatives have been reported to exhibit cytotoxic effects against various cancer cell lines. In one study, the cytotoxicity of related compounds was evaluated on human embryonic kidney cells (HEK-293), revealing low toxicity at effective doses .

The mechanism by which these compounds exert their biological effects often involves the inhibition of specific enzymes or pathways. For instance, pyrazolo[1,5-a]pyridine derivatives have been shown to interact with targets involved in cell proliferation and survival pathways . This interaction can lead to apoptosis in cancer cells while sparing normal cells.

Case Studies

Study	Findings
Study 1	A derivative showed an IC50 of 1.35 μM against Mycobacterium tuberculosis, indicating strong potential as an anti-tubercular agent .
Study 2	Compounds demonstrated low cytotoxicity on HEK-293 cells while maintaining antimicrobial efficacy, suggesting a favorable therapeutic index .
Study 3	Docking studies revealed favorable binding interactions with target proteins involved in cancer cell signaling pathways .

Synthesis and Derivatives

The synthesis of this compound typically involves multi-step reactions including the formation of the pyrazolo[1,5-a]pyridine core followed by the introduction of the fluorophenoxy group and subsequent acetamide formation. Key synthetic routes include:

• Formation of Pyrazolo[1,5-a]pyridine : Achieved through cyclization reactions using hydrazines and pyridine derivatives.
• Nucleophilic Substitution : The introduction of the fluorophenoxy group via nucleophilic substitution reactions.
• Amidation : Final formation of the acetamide linkage.

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

Structural and Functional Analogues

Table 1: Key Structural Analogues and Their Properties

Compound Name	Molecular Formula	Key Features	Biological Target/Activity	Reference
2-(4-Fluorophenoxy)-1-(4-(pyrazolo[1,5-a]pyridine-3-carbonyl)piperazin-1-yl)ethanone	C₂₃H₂₀FN₅O₃	Pyrazolo-pyridine core, 4-fluorophenoxy group	Antiparasitic (hypothesized)
1-[4-(4-(Pyridine-3-carbonyl)piperazin-1-yl)phenyl]ethanone	C₁₈H₁₉N₃O₂	Pyridine-3-carbonyl, piperazine linkage	Unknown (structural analog)
(S)-(4-Chlorophenyl)-1-(4-(4-(trifluoromethyl)phenyl)piperazin-1-yl)-2-(pyridin-3-yl)ethanone (UDO)	C₂₀H₁₈ClF₃N₂O	Trifluoromethyl, pyridine-3-yl substituent	CYP51 inhibitor (anti-Trypanosoma cruzi)
9-(4-Fluorophenyl)-7-(4-nitrophenyl)-2-phenyl-7H-pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine	C₂₅H₁₅FN₆O₂	Pyrazolo-triazolo-pyrimidine fusion	Potential kinase inhibition
2-(4-Bromophenoxy)-1-(4-((4-fluorophenyl)sulfonyl)piperazin-1-yl)ethanone	C₁₉H₁₇BrFN₂O₃S	Sulfonyl-piperazine, bromophenoxy group	Unreported (structural diversity study)

Structure-Activity Relationship (SAR) Insights

• Piperazine Linkage : Essential for conformational flexibility and target engagement; substitution with rigid groups (e.g., sulfonyl in ) diminishes activity .
• Fluorine Substituents: The 4-fluorophenoxy group enhances metabolic stability and target binding via hydrophobic interactions .
• Heterocyclic Cores : Pyrazolo-pyridine derivatives show superior activity over pyridine or triazole analogs due to improved electronic and steric profiles .

Q & A

Q. What are the optimal synthetic routes and critical reaction conditions for synthesizing 2-(4-Fluorophenoxy)-1-(4-(pyrazolo[1,5-a]pyridine-3-carbonyl)piperazin-1-yl)ethanone?

• Methodological Answer : The synthesis typically involves multi-step pathways:

Piperazine Functionalization : Introduce the pyrazolo[1,5-a]pyridine-3-carbonyl group via nucleophilic acyl substitution, using DMF as a solvent and triethylamine as a base to deprotonate the piperazine nitrogen .

Ethanone Core Assembly : Couple the fluorophenoxy group via a nucleophilic aromatic substitution or Mitsunobu reaction, requiring anhydrous conditions (e.g., THF, 60–80°C) .

Purification : Use column chromatography (silica gel, hexane/ethyl acetate gradient) or recrystallization (ethanol/water) to isolate the final product .

• Key Conditions :

Step	Solvent	Temperature	Catalyst/Promoter	Yield (%)
1	DMF	25°C	Triethylamine	65–75
2	THF	60–80°C	DIAD, PPh₃	50–60

Q. Which analytical techniques are most effective for characterizing this compound’s purity and structural integrity?

• Methodological Answer : A combination of spectroscopic and chromatographic methods is essential:

• Nuclear Magnetic Resonance (NMR) : ¹H and ¹³C NMR confirm the connectivity of the fluorophenoxy, pyrazolopyridine, and piperazine moieties. For example, the carbonyl group (C=O) in the pyrazolopyridine appears at ~170 ppm in ¹³C NMR .
• Mass Spectrometry (MS) : High-resolution MS (HRMS-ESI) validates the molecular ion peak (e.g., [M+H]⁺ at m/z 437.1425) .
• HPLC-PDA : Purity >95% is achieved using a C18 column (acetonitrile/water, 0.1% TFA) with UV detection at 254 nm .

Advanced Research Questions

Q. How can structure-activity relationship (SAR) studies be designed to identify key pharmacophores in this compound?

• Methodological Answer : SAR studies should focus on systematic structural modifications:

Core Modifications : Replace the pyrazolo[1,5-a]pyridine with pyrazolo[3,4-d]pyrimidine to assess impact on target binding affinity .

Substituent Variations : Introduce electron-withdrawing groups (e.g., -NO₂) on the fluorophenyl ring to evaluate changes in metabolic stability .

Biological Assays : Test modified analogs against target enzymes (e.g., kinases) using fluorescence polarization assays. Correlate IC₅₀ values with structural features .

• Example SAR Findings :

Modification	Bioactivity (IC₅₀, nM)	Solubility (µg/mL)
Pyrazolo[1,5-a]pyridine core	12.3 ± 1.2	8.5
Pyrazolo[3,4-d]pyrimidine core	6.7 ± 0.9	3.2

Q. What strategies can resolve contradictions in bioactivity data across different studies (e.g., conflicting IC₅₀ values)?

• Methodological Answer : Address discrepancies through:

Assay Standardization : Use uniform protocols (e.g., ATP concentration in kinase assays) to minimize variability .

Orthogonal Validation : Confirm results with alternative methods (e.g., surface plasmon resonance vs. enzymatic assays) .

Meta-Analysis : Pool data from multiple studies to identify outliers. For example, sulfone-containing derivatives showed inconsistent antibacterial activity due to solvent polarity effects in MIC assays .

Q. How can computational methods predict interactions between this compound and biological targets (e.g., kinases)?

• Methodological Answer : Use molecular modeling workflows:

Docking Studies : Employ AutoDock Vina to dock the compound into the ATP-binding pocket of PI3Kγ. Prioritize poses with hydrogen bonds to hinge-region residues (e.g., Val882) .

Molecular Dynamics (MD) : Simulate binding stability (50 ns trajectories) in GROMACS to assess conformational flexibility of the piperazine ring .

Free Energy Calculations : Use MM-PBSA to estimate binding free energy (ΔG), correlating with experimental IC₅₀ values .

Q. What in vitro models are suitable for evaluating its pharmacokinetic properties (e.g., metabolic stability)?

• Methodological Answer : Key models include:

• Hepatic Microsomes : Incubate the compound with human liver microsomes (HLM) and NADPH. Monitor degradation via LC-MS/MS to calculate intrinsic clearance (Clₜₙₜ) .
• Caco-2 Permeability : Assess intestinal absorption using a monolayer model. A Papp value >1 × 10⁻⁶ cm/s suggests favorable oral bioavailability .
• Plasma Protein Binding : Use equilibrium dialysis to measure fraction unbound (fu). Values <5% indicate high plasma protein binding .